2-hydroxybenzaldehyde dibenzylhydrazone

• IUPAC Name: 2-[(E)-(dibenzylhydrazinylidene)methyl]phenol
• InChI: InChI=1S/C21H20N2O/c24-21-14-8-7-13-20(21)15-22-23(16-18-9-3-1-4-10-18)17-19-11-5-2-6-12-19/h1-15,24H,16-17H2/b22-15+
• InChI Key: GOHAPUSOUDXCJZ-PXLXIMEGSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)N=CC3=CC=CC=C3O
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)/N=C/C3=CC=CC=C3O
• Molecular Formula: C21H20N2O
• Molecular Weight: 316.4 g/mol

Description

2-hydroxybenzaldehyde dibenzylhydrazone (HBDBH) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a hydrazone derivative of 2-hydroxybenzaldehyde and dibenzylhydrazine. HBDBH has been widely used in various fields such as electrochemistry, analytical chemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-hydroxybenzaldehyde dibenzylhydrazone is not fully understood. However, it is believed that this compound acts as a chelating agent, forming complexes with metal ions. The metal complexes formed by this compound have been shown to exhibit catalytic activity and redox properties. Additionally, this compound has been shown to exhibit antioxidant activity, which may be attributed to its ability to scavenge free radicals.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit anti-inflammatory activity, which may be attributed to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit antitumor activity, which may be attributed to its ability to induce apoptosis in cancer cells. Furthermore, this compound has been shown to exhibit neuroprotective activity, which may be attributed to its ability to scavenge free radicals and inhibit oxidative stress.

Advantages and Limitations for Lab Experiments

2-hydroxybenzaldehyde dibenzylhydrazone has several advantages for lab experiments. It is easy to synthesize and has a high yield. Additionally, this compound is stable under normal laboratory conditions and can be stored for long periods of time. However, there are also some limitations to using this compound in lab experiments. It has a low solubility in water, which may limit its use in aqueous solutions. Additionally, this compound may exhibit toxicity at high concentrations, which may limit its use in some experiments.

Future Directions

There are several future directions for the use of 2-hydroxybenzaldehyde dibenzylhydrazone in scientific research. One potential direction is the development of new metal complexes using this compound as a ligand. These complexes may have potential applications in catalysis and medicinal chemistry. Another potential direction is the use of this compound as a redox mediator in electrochemical systems for energy conversion and storage. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions may be further explored. Finally, the potential therapeutic applications of this compound, such as its anti-inflammatory and antitumor activity, may be further investigated.

Synthesis Methods

The synthesis of 2-hydroxybenzaldehyde dibenzylhydrazone involves the reaction of 2-hydroxybenzaldehyde and dibenzylhydrazine in the presence of a suitable solvent and acid catalyst. The reaction proceeds via the formation of a Schiff base intermediate, which is then reduced to this compound using a reducing agent. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, time, and concentration of reactants.

Scientific Research Applications

2-hydroxybenzaldehyde dibenzylhydrazone has been extensively used in scientific research due to its unique properties. It has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and medicinal chemistry. This compound has also been used as a redox mediator in electrochemical systems, which can be used for energy conversion and storage. Additionally, this compound has been used as a fluorescent probe for the detection of metal ions, which has potential applications in environmental monitoring and biomedical imaging.